2-Amino-2'-deoxyadenosine

Description

2-Amino-2'-deoxyadenosine is a modified deoxyribonucleoside also known as 2,6-Diaminopurine-2'-deoxyribose . Its molecular formula is C10H14N6O3 . Substitution of 2-Amino-2'-deoxyadenosine for adenine in DNA can lead to increased stabilization of the DNA duplex . It has a molecular weight of 266.26 g/mol .

This compound is used for oligonucleotide synthesis . It has shown effectiveness as a selective inhibitor against the replication of some riboviruses . In biosynthesis, 2′-amino-2′-deoxyadenosine (2′-amino dA) and 2′-Chloropentostatin (2′-Cl PTN, 2′-chloro-2′-deoxycoformycin) exploit a single gene cluster encoding two independent pathways . The host adenosine deaminase ADA1 contributes to the deamination of 2′-amino dA to 2′-amino deoxyinosine (2′-amino dI) . A Nudix hydrolase (AdaJ) governs the initial step of 2′-amino dA biosynthesis .

A similar compound is 2-Amino-2'-deoxyadenosine-5'-Triphosphate, also known as 2,6-Diaminopurine-2'-deoxyribose-5'-Triphosphate . Diaminopurine base pairs with thymine forming three intramolecular hydrogen bonds versus two for adenine . It is applied in aptamers, epigenetics/DNA damage, in vitro transcription, mutagenesis, and photocrosslinking studies .

• CAS No.: 4546-70-7
• Product Name: 2-Amino-2'-deoxyadenosine
• Molecular Formula: C10H14N6O3
• Molecular Weight: 266.26 g/mol
• IUPAC Name: 5-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• Standard InChI: InChI=1S/C10H14N6O3/c11-8-7-9(15-10(12)14-8)16(3-13-7)6-1-4(18)5(2-17)19-6/h3-6,17-18H,1-2H2,(H4,11,12,14,15)
• Standard InChIKey: NOLHIMIFXOBLFF-UHFFFAOYSA-N
• SMILES: C1C(C(OC1N2C=NC3=C(N=C(N=C32)N)N)CO)O
• Canonical SMILES: C1C(C(OC1N2C=NC3=C(N=C(N=C32)N)N)CO)O
• Synonyms: 2-Amino-2’-deoxy-adenosine; 2,6-Diamino-9-(2-deoxy-β-D-erythro-pentofuranosyl)-9H-purine; 2-Amino-2’-desoxyadenosine; NSC 104303
• PubChem Compound: 266446
• Last Modified: Sep 14 2023